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Compound of Interest

Compound Name: (R,R,S)-GAT107

Cat. No.: B15617157 Get Quote

Technical Support Center: (R,R,S)-GAT107
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

(R,R,S)-GAT107.

Frequently Asked Questions (FAQs)
Q1: What is (R,R,S)-GAT107?

(R,R,S)-GAT107 is a potent and selective allosteric agonist and positive allosteric modulator

(ago-PAM) of the α7 nicotinic acetylcholine receptor (α7 nAChR).[1][2] As an ago-PAM, it can

directly activate the α7 nAChR and also enhance the effects of endogenous agonists like

acetylcholine.[1]

Q2: What are the primary research applications of (R,R,S)-GAT107?

(R,R,S)-GAT107 is primarily investigated for its potential therapeutic effects in conditions

involving inflammation and neuropathic pain.[3] Its ability to modulate the α7 nAChR makes it a

valuable tool for studying the cholinergic anti-inflammatory pathway and its role in various

diseases.[1]

Q3: In which solvents is (R,R,S)-GAT107 soluble?
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(R,R,S)-GAT107 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol. For in vivo studies, it has been successfully formulated in a mixture of ethanol,

Emulphor-620, and water.

Q4: How should I prepare a stock solution of (R,R,S)-GAT107?

For in vitro experiments, stock solutions are typically prepared in 100% anhydrous DMSO. It is

recommended to start with a concentration of 10 mM and then perform serial dilutions in DMSO

before the final dilution into your aqueous experimental medium.

Q5: How should I store (R,R,S)-GAT107 stock solutions?

Stock solutions of (R,R,S)-GAT107 in DMSO should be stored at -20°C or -80°C to maintain

stability. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Troubleshooting Guides
Issue: (R,R,S)-GAT107 Solubility Problems
If you encounter difficulties in dissolving (R,R,S)-GAT107, please follow the workflow below:

Solvent Selection & Preparation
Dissolution Steps

Start:
(R,R,S)-GAT107 powder

Select Solvent:
1. 100% Anhydrous DMSO (in vitro)
2. Ethanol (for in vivo formulation)

Add solvent to powder Vortex vigorously Sonicate in a
water bath

Warm gently
(to ~37°C)

Check for complete
dissolution

Solution is clear:
Ready for use or storage

Yes

Precipitate remains:
Consult further troubleshooting

No

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body
https://www.benchchem.com/product/b15617157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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